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Introduction: Selamectin, a semi-synthetic macrocyclic lactone of the avermectin class, is
widely used in veterinary medicine as a topical parasiticide for dogs and cats.[1][2] Marketed
under brand names like Revolution® and Stronghold®, it effectively treats and prevents
infections from heartworms, fleas, ear mites, and certain types of ticks and worms.[1][3][4] Its
primary mechanism of action against parasites involves the potentiation of glutamate-gated
chloride channels in invertebrate nerve and muscle cells, leading to hyperpolarization,
paralysis, and death.[1][2] Mammalian cells lack these specific channels, which contributes to
selamectin's favorable safety profile in veterinary applications.[2] Beyond its established
antiparasitic role, emerging research has identified promising opportunities for repurposing
selamectin for a range of human diseases, including bacterial infections and cancer. This
technical guide provides an in-depth overview of the core scientific findings, experimental data,
and methodologies driving the exploration of selamectin's new therapeutic potentials.

Antibacterial Activity: A New Frontier against
Staphylococcus aureus

Recent investigations have highlighted selamectin’'s potential as a novel antimicrobial agent,
particularly against Gram-positive bacteria.
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Mechanism of Action and Rationale

Screening of anthelmintic avermectins revealed that selamectin exhibits significant
antibacterial activity against Gram-positive strains, while Gram-negative strains remain
resistant, likely due to differences in cell wall permeability.[5] Its efficacy has been extensively
studied against Staphylococcus aureus, a major cause of community and hospital-acquired
infections.[5][6] The proposed mechanism involves the disruption of the bacterial cell surface.
Scanning Electron Microscopy (SEM) has shown that exposure to selamectin causes
significant alterations to the cell surface of S. aureus.[5]
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Selamectin Action
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Workflow for M. ulcerans MIC Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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